Cas no 921516-98-5 (methyl 4-{5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• CAS No: 921516-98-5
• MF: C₁₅H₁₅N₃O₅
• MW: 317.296703577042
• CID: 5932399
• PubChem ID: 44030083
• Update Time: 2025-05-21

methyl 4-{5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• methyl 4-[[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]carbamoyl]benzoate
• 921516-98-5
• methyl 4-((5-(tetrahydrofuran-2-yl)-1,3,4-oxadiazol-2-yl)carbamoyl)benzoate
• methyl 4-{[5-(oxolan-2-yl)-1,3,4-oxadiazol-2-yl]carbamoyl}benzoate
• AKOS024632529
• F2260-0061

• Inchi： 1S/C15H15N3O5/c1-21-14(20)10-6-4-9(5-7-10)12(19)16-15-18-17-13(23-15)11-3-2-8-22-11/h4-7,11H,2-3,8H2,1H3,(H,16,18,19)
• InChI Key： DQOBJKRZPCSBPD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C(=O)NC2=NN=C(C3CCCO3)O2)C=C1

Computed Properties

• Exact Mass: 317.10117059g/mol
• Monoisotopic Mass: 317.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{5-(oxolan-2-yl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate

Compound CAS No. 921516-98-5: Methyl 4-{5-(Oxolan-2-Yl)-1,3,4-Oxadiazol-2-Ylcarbamoyl}Benzoate

The compound Methyl 4-{5-(Oxolan-2-Yl)-1,3,4-Oxadiazol-2-Ylcarbamoyl}Benzoate with CAS No. 921516-98-5 is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group attached to a substituted oxadiazole ring. The oxadiazole moiety is further functionalized with an oxolane (tetrahydrofuran) ring, making it a versatile molecule with potential applications in drug delivery systems and advanced materials.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres and their potential to modulate pharmacokinetic properties. The presence of the oxolane ring in this compound adds an additional layer of complexity, enabling it to participate in hydrogen bonding and other non-covalent interactions that are critical for molecular recognition. Researchers have demonstrated that such structural features can enhance the stability and bioavailability of drugs, making this compound a promising candidate for further exploration in therapeutic applications.

The synthesis of Methyl 4-{5-(Oxolan-2-Yl)-1,3,4-Oxadiazol-2-Ylcarbamoyl}Benzoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent functionalization with the oxolane group. Recent advancements in green chemistry have enabled the development of more sustainable synthesis routes for this compound, reducing environmental impact while maintaining high yields.

In terms of applications, this compound has shown potential in several areas. In agriculture, it has been investigated as a component of herbicides due to its ability to inhibit specific enzymatic pathways in plants. In the pharmaceutical industry, it is being explored as a building block for creating bioactive molecules with improved pharmacodynamic properties. Additionally, its unique structural features make it a valuable precursor for synthesizing advanced polymers and materials with tailored optical and electronic properties.

From a safety standpoint, Methyl 4-{5-(Oxolan-2-Yl)-1,3,4-Oxadiazol-2-Ylcarbamoyl}Benzoate has been subjected to rigorous toxicological evaluations. These studies have demonstrated that the compound exhibits low toxicity under standard experimental conditions, which is a critical factor for its consideration in therapeutic and agricultural applications. Furthermore, its environmental fate has been studied extensively, revealing that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint.

Looking ahead, the future of this compound lies in its potential to serve as a versatile platform for developing innovative solutions across multiple industries. Ongoing research is focused on optimizing its synthesis pathways further and exploring novel applications in areas such as nanotechnology and biotechnology. As our understanding of this compound deepens, it is expected to play an increasingly important role in advancing both scientific research and industrial innovation.